Cas no 406721-43-5 (Benzene, 1,4-diethynyl-2,5-dipropoxy-)

• Product Name: Benzene, 1,4-diethynyl-2,5-dipropoxy-
• CAS No: 406721-43-5
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 3973892
• PubChem ID: 640756
• Update Time: 2025-07-21

Benzene, 1,4-diethynyl-2,5-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-diethynyl-2,5-dipropoxy-
• 1,4-diethynyl-2,5-dipropoxybenzene
• InChI=1/C16H18O2/c1-5-9-17-15-11-14(8-4)16(18-10-6-2)12-13(15)7-3/h3-4,11-12H,5-6,9-10H2,1-2H
• G69903
• 406721-43-5

• Inchi： 1S/C16H18O2/c1-5-9-17-15-11-14(8-4)16(18-10-6-2)12-13(15)7-3/h3-4,11-12H,5-6,9-10H2,1-2H3
• InChI Key： VQEUUXISSBRVFF-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C#C)C(=CC=1C#C)OCCC

Computed Properties

• Exact Mass: 242.130679813g/mol
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5Ų

Additional information on Benzene, 1,4-diethynyl-2,5-dipropoxy-

Benzene, 1,4-diethynyl-2,5-dipropoxy (CAS No. 406721-43-5): A Compound with Promising Applications in Modern Chemistry and Medicine

Benzene, 1,4-diethynyl-2,5-dipropoxy (CAS No. 406721-43-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique molecular structure, characterized by the presence of ethynyl and propoxy functional groups, positions it as a versatile building block for the synthesis of advanced materials and bioactive molecules. This introduction delves into the compound's structural features, synthetic pathways, and emerging applications, particularly in the context of cutting-edge research and development.

The molecular formula of Benzene, 1,4-diethynyl-2,5-dipropoxy can be represented as C₁₀H₈O₄. The presence of two ethynyl (-C≡CH) groups at the 1 and 4 positions of the benzene ring introduces reactive sites that are highly conducive to further functionalization. Additionally, the propoxy (-OCH₂CH₂CH₃) groups at the 2 and 5 positions contribute to solubility and stability in various solvents, making it an ideal candidate for diverse chemical transformations.

The synthesis of Benzene, 1,4-diethynyl-2,5-dipropoxy typically involves a multi-step process that begins with the selective functionalization of benzene derivatives. One common approach is to start with commercially available benzene precursors such as ortho-dichlorobenzene or ortho-xylene, which undergo halogenation followed by metal-catalyzed coupling reactions to introduce the ethynyl groups. Subsequently, nucleophilic substitution reactions with propyl halides or propylene oxide yield the final product.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Benzene, 1,4-diethynyl-2,5-dipropoxy. For instance, palladium-catalyzed cross-coupling reactions have been optimized to achieve higher yields and reduced byproduct formation. These improvements are crucial for industrial applications where cost-effectiveness and environmental sustainability are paramount.

The unique structural features of Benzene, 1,4-diethynyl-2,5-dipropoxy make it a valuable intermediate in the synthesis of polymers, dendrimers, and other advanced materials. The ethynyl groups serve as anchors for further functionalization via Sonogashira coupling reactions, while the propoxy groups enhance compatibility with biological systems. This has led to its exploration in drug delivery systems and smart materials that can respond to external stimuli.

In the realm of pharmaceutical research, Benzene, 1,4-diethynyl-2,5-dipropoxy has been investigated for its potential as a precursor to bioactive molecules. Its rigid aromatic core provides a scaffold for designing compounds with specific biological activities. For example, researchers have synthesized derivatives of this compound that exhibit antimicrobial properties by targeting bacterial cell wall synthesis. Additionally, its structural motif has been incorporated into molecules designed to interact with biological receptors.

One particularly exciting area of research involves using Benzene, 1,4-diethynyl-2,5-dipropoxy as a building block for photodynamic therapy agents. The ethynyl groups can be coupled with photosensitizing dyes via click chemistry reactions to create targeted therapeutic agents that can be activated by light. Preliminary studies have shown promising results in preclinical models for treating localized tumors and infections.

The compound's solubility profile also makes it suitable for applications in nanotechnology. By incorporating Benzene, 1,4-diethynyl-2,5-dipropoxy into polymer matrices or using it to modify nanoparticles' surfaces researchers have developed novel drug delivery systems capable of controlled release in response to physiological triggers such as pH changes or enzymatic activity.

Another emerging application is in the field of organic electronics. The conjugated system provided by the benzene ring combined with electron-withdrawing ethynyl groups makes this compound a potential candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated its ability to enhance charge transport properties when integrated into these devices.

The chemical reactivity of Benzene, 1,4-diethynyl-2,-dipropoxy also lends itself to applications in catalysis. Transition metal complexes derived from this compound have been explored as catalysts for various organic transformations including hydrofunctionalization reactions that are crucial for synthesizing complex molecules.

In conclusion,Benzene, 1, 4-diethynyl-2,5-dipropoxy (CAS No. 406721/43/5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique molecular architecture enables diverse chemical modifications making it an indispensable tool for researchers developing new materials drugs devices and technologies. As synthetic methodologies continue to evolve we can expect even more innovative uses for this remarkable compound in the future.